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Compound of Interest

Compound Name: A-286501

Cat. No.: B1664727 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling the novel, orally active adenosine kinase inhibitor, A-286501.

Procedural, step-by-step guidance for its operational use and disposal is outlined to build a

foundation of trust and value in laboratory safety and chemical handling.

Chemical Identification and Properties

Property Value

Compound Name A-286501

CAS Number 483341-15-7

Molecular Formula C₁₁H₁₄BrN₅O₂

IUPAC Name

(1S,2R,3S,5R)-3-amino-5-(4-amino-5-bromo-

7H-pyrrolo[2,3-d]pyrimidin-7-yl)cyclopentane-

1,2-diol

Description

A potent and selective inhibitor of adenosine

kinase with demonstrated analgesic and anti-

inflammatory effects in research settings. It is

intended for research use only.
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Personal Protective Equipment (PPE)
A-286501 is a potent bioactive compound. Although a specific Material Safety Data Sheet

(MSDS) with detailed toxicological data is not publicly available, it is crucial to handle this

compound with the appropriate precautions for a research chemical of unknown toxicity. The

following PPE is mandatory when handling A-286501:

PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times. Gloves should be inspected

before use and changed frequently, especially if

contaminated.

Eye Protection

Safety glasses with side shields or chemical

splash goggles are required to protect against

accidental splashes.

Body Protection
A standard laboratory coat must be worn to

protect the skin and clothing.

Respiratory Protection

When handling the compound as a powder or

when there is a risk of aerosolization, a properly

fitted respirator (e.g., N95 or higher) should be

used in a well-ventilated area or a chemical

fume hood.

Operational Plan for Handling A-286501
Adherence to a strict operational plan is critical to ensure the safety of laboratory personnel

and the integrity of the research.

Experimental Workflow for Handling A-286501
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Preparation

Handling

Cleanup and Disposal

Designate a specific handling area

Gather all required PPE

Prepare all necessary labware and reagents

Don appropriate PPE

Weigh A-286501 in a fume hood

Dissolve in appropriate solvent

Perform experiment

Decontaminate work surfaces

Dispose of waste in designated containers

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of A-286501 in a laboratory setting.
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Step-by-Step Guidance:

Preparation:

Designate a specific area within the laboratory for handling A-286501, preferably within a

chemical fume hood.

Ensure all necessary PPE is readily available and in good condition.

Prepare all required laboratory equipment, such as spatulas, weigh boats, and vials,

before handling the compound.

Handling:

Put on all required PPE before entering the designated handling area.

If handling the solid form, weigh the compound carefully within a chemical fume hood to

avoid inhalation of any airborne particles.

When preparing solutions, add the solvent to the weighed compound slowly to prevent

splashing.

Conduct all experimental procedures involving A-286501 with care to minimize the risk of

spills or exposure.

Cleanup and Disposal:

Following the completion of the experiment, decontaminate all work surfaces with an

appropriate cleaning agent.

Dispose of all contaminated materials, including gloves, weigh boats, and pipette tips, in a

clearly labeled hazardous waste container.

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
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Proper disposal of A-286501 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

A-286501 Waste Disposal Logical Flow

Waste Generated

Is the waste solid or liquid?

Solid Waste (e.g., contaminated gloves, vials)

Solid

Liquid Waste (e.g., unused solutions)

Liquid

Place in a labeled solid hazardous waste container Place in a labeled liquid hazardous waste container

Seal container when not in use

Arrange for pickup by Environmental Health and Safety

Click to download full resolution via product page

Caption: A logical flow diagram for the proper segregation and disposal of A-286501 waste.

Disposal Procedures:

Segregation: Do not mix A-286501 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.
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Solid Waste: All solid materials contaminated with A-286501, such as gloves, paper towels,

and empty vials, must be collected in a designated, leak-proof, and clearly labeled solid

hazardous waste container.

Liquid Waste: Unused solutions of A-286501 should be collected in a designated, leak-proof,

and clearly labeled liquid hazardous waste container. Ensure the container is compatible with

the solvent used.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name: "(1S,2R,3S,5R)-3-amino-5-(4-amino-5-bromo-7H-pyrrolo[2,3-d]pyrimidin-7-

yl)cyclopentane-1,2-diol".

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Pickup: When the waste container is full or has reached the designated accumulation time

limit, contact your institution's EHS department to arrange for proper disposal. Do not

dispose of A-286501 down the drain or in the regular trash.

To cite this document: BenchChem. [Essential Safety and Logistics for Handling A-286501].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664727#personal-protective-equipment-for-
handling-a-286501]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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